molecular formula C10H8BrClN2O B6209753 2-(4-bromo-2-methylphenyl)-5-(chloromethyl)-1,3,4-oxadiazole CAS No. 1156845-90-7

2-(4-bromo-2-methylphenyl)-5-(chloromethyl)-1,3,4-oxadiazole

Cat. No. B6209753
CAS RN: 1156845-90-7
M. Wt: 287.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-bromo-2-methylphenyl)-5-(chloromethyl)-1,3,4-oxadiazole (2-Bromo-5-chloromethyl-1,3,4-oxadiazole) is a heterocyclic compound that has been studied for its potential applications in organic synthesis and pharmaceutical research. It is a five-membered ring containing two nitrogen atoms, one oxygen atom, and two carbon atoms. The compound has been studied for its ability to form stable complexes with transition metals and for its potential use as a ligand in catalytic reactions. It has also been studied for its potential biochemical and physiological effects on living organisms.

Scientific Research Applications

2-Bromo-5-chloromethyl-1,3,4-oxadiazole has been studied for its potential applications in organic synthesis and pharmaceutical research. It has been used as a ligand for transition metal complexes, as a catalyst for the synthesis of organic compounds, and as a reagent for the synthesis of heterocyclic compounds. It has also been studied for its potential use in drug discovery and development, as it has been shown to bind to certain proteins and enzymes, making it a potential target for drug development.

Mechanism of Action

2-Bromo-5-chloromethyl-1,3,4-oxadiazole acts as a ligand for transition metal complexes, forming stable complexes with metals such as copper, nickel, and zinc. It also acts as a catalyst for the synthesis of organic compounds, and as a reagent for the synthesis of heterocyclic compounds. It has also been shown to bind to certain proteins and enzymes, making it a potential target for drug development.
Biochemical and Physiological Effects
2-Bromo-5-chloromethyl-1,3,4-oxadiazole has been studied for its potential biochemical and physiological effects on living organisms. In laboratory studies, it has been shown to bind to certain proteins and enzymes, and to inhibit the activity of some enzymes. It has also been shown to have anti-inflammatory and anti-cancer properties, and to have potential applications in the treatment of certain diseases, such as diabetes and cancer.

Advantages and Limitations for Lab Experiments

2-Bromo-5-chloromethyl-1,3,4-oxadiazole is relatively easy to synthesize and is relatively stable in solution. It is also relatively inexpensive and can be obtained in large quantities. However, it is not very soluble in water and is not very stable in the presence of light or air. Furthermore, it can be toxic if ingested, so it should be handled with care in laboratory experiments.

Future Directions

2-Bromo-5-chloromethyl-1,3,4-oxadiazole has potential applications in drug discovery and development, as it has been shown to bind to certain proteins and enzymes. It may also have potential applications in the treatment of certain diseases, such as diabetes and cancer. Further research is needed to determine the exact mechanism of action and the potential therapeutic applications of this compound. Additionally, further research is needed to improve the synthesis method, to increase the solubility of the compound in water, and to develop more efficient and cost-effective methods of production.

Synthesis Methods

2-Bromo-5-chloromethyl-1,3,4-oxadiazole can be synthesized by the reaction of 2-bromo-5-chloromethylbenzene with ethylenediamine in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at a temperature of around 100 °C. The resulting product is a white solid that can be purified by recrystallization from a suitable solvent.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-bromo-2-methylphenyl)-5-(chloromethyl)-1,3,4-oxadiazole involves the reaction of 4-bromo-2-methylbenzoic acid with thionyl chloride to form 4-bromo-2-methylbenzoyl chloride. This intermediate is then reacted with N-methyl-N-(2-hydroxyethyl)amine to form 2-(4-bromo-2-methylphenyl)-5-(chloromethyl)-1,3,4-oxadiazole.", "Starting Materials": [ "4-bromo-2-methylbenzoic acid", "thionyl chloride", "N-methyl-N-(2-hydroxyethyl)amine" ], "Reaction": [ "Step 1: 4-bromo-2-methylbenzoic acid is reacted with thionyl chloride to form 4-bromo-2-methylbenzoyl chloride.", "Step 2: 4-bromo-2-methylbenzoyl chloride is reacted with N-methyl-N-(2-hydroxyethyl)amine to form 2-(4-bromo-2-methylphenyl)-5-(chloromethyl)-1,3,4-oxadiazole." ] }

CAS RN

1156845-90-7

Product Name

2-(4-bromo-2-methylphenyl)-5-(chloromethyl)-1,3,4-oxadiazole

Molecular Formula

C10H8BrClN2O

Molecular Weight

287.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.